Cas no 869973-63-7 (1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid)

• Product Name: 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid
• CAS No: 869973-63-7
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD22690500
• CID: 4657912
• PubChem ID: 66662459
• Update Time: 2025-05-20

1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d]thiazol-2-yl)cyclopropane-1-carbonitrile
• 1-(BENZO[D]THIAZOL-2-YL)CYCLOPROPANECARBOXYLIC ACID
• FCH1813366
• AK331095
• AX8267041
• 1-(2-Benzothiazolyl)cyclopropanecarboxylic acid (ACI)
• 1-(1,3-Benzothiazol-2-yl)cyclopropane-1-carboxylic acid
• 1-(1,3-Benzothiazol-2-yl)cyclopropanecarboxylic acid
• CS-0155913
• 869973-63-7
• AKOS027330781
• SCHEMBL350872
• AS-39214
• EN300-1832394
• 1-(BENZO[D]THIAZOL-2-YL)CYCLOPROPANECARBOXYLICACID
• MFCD22690500
• 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid

• MDL： MFCD22690500
• Inchi： 1S/C11H9NO2S/c13-10(14)11(5-6-11)9-12-7-3-1-2-4-8(7)15-9/h1-4H,5-6H2,(H,13,14)
• InChI Key： QUWHGOUREPPWBB-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)C1SC2C(=CC=CC=2)N=1)O

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.2

1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid

Comprehensive Overview of 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid (CAS No. 869973-63-7)

1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid (CAS No. 869973-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiazole and cyclopropane moieties, serves as a versatile building block in the synthesis of bioactive molecules. Its molecular structure combines the aromatic properties of benzothiazole with the strained ring system of cyclopropane, making it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its application as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's ability to modulate protein-protein interactions has also made it a subject of study in cancer research, a hot topic in scientific communities and public health discussions.

The synthesis of 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid typically involves multi-step organic reactions, including cyclopropanation and heterocyclic coupling. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the industry's need for sustainable and efficient production methods. These innovations resonate with the global push toward green chemistry and reduced environmental impact, which are frequently searched topics in academic and industrial forums.

From a commercial perspective, CAS No. 869973-63-7 is supplied by leading chemical manufacturers under stringent quality controls. Analytical methods like HPLC and NMR spectroscopy ensure compliance with regulatory standards, a critical factor for buyers in the pharmaceutical and biotech sectors. The compound's stability under various storage conditions further enhances its practicality for large-scale applications.

Beyond pharmaceuticals, 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid has shown promise in material science, particularly in the design of organic semiconductors and luminescent materials. Its electronic properties, derived from the conjugated benzothiazole system, are being investigated for use in OLEDs and sensors, areas that attract substantial interest due to advancements in wearable technology and IoT devices.

Frequently asked questions about this compound include its solubility profile (notably in polar aprotic solvents like DMSO), toxicity data (generally classified as low-risk in standard lab handling), and compatibility with common cross-coupling reactions. These queries reflect the compound's utility in diverse experimental settings, from academic labs to industrial R&D departments.

In summary, 1-(BenzoDthiazol-2-yl)cyclopropanecarboxylic Acid (CAS No. 869973-63-7) represents a convergence of structural ingenuity and functional adaptability. Its applications span cutting-edge fields like drug development, smart materials, and catalysis, positioning it as a compound of enduring relevance in contemporary chemistry. As research continues to uncover new possibilities, this molecule is poised to remain a focal point in scientific innovation and commercial exploitation.